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Compound of Interest

Compound Name: Piroxicam-d4

Cat. No.: B15609859

Essential Safety and Handling Guide for
Piroxicam-d4

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Piroxicam-d4. The following procedures are
designed to ensure the safe handling and disposal of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment

Piroxicam-d4 is a deuterated form of the non-steroidal anti-inflammatory drug (NSAID)
Piroxicam. It is classified as toxic if swallowed[1][2][3]. The primary routes of exposure are
inhalation, ingestion, and contact with skin and eyes[1]. Chronic exposure may lead to
gastrointestinal and kidney toxicity[4]. Therefore, strict adherence to safety protocols and the
use of appropriate personal protective equipment (PPE) are mandatory.

Summary of Required Personal Protective Equipment
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Protection Type Recommended Equipment  Standard

Safety glasses with side- NIOSH (US) or EN 166 (EU)

Eye/Face Protection ) )
shields or a face shield approved[1][5]

Chemical-resistant gloves )
) ) o EN 374 (EU) compliant
Skin Protection (e.g., nitrile) and a lab coat or
) ) gloves[5]
protective clothing

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)

_ ) . . NIOSH (US) or EN 143 (EU)
Respiratory Protection respirator cartridges should be

] ) approved
used when engineering

controls are insufficient or as a
backup.[1]

Operational Plan for Handling Piroxicam-d4

A systematic approach to handling Piroxicam-d4 is essential to minimize exposure and ensure
a safe laboratory environment. The following workflow outlines the key steps from receiving the
compound to its final use in experimental procedures.
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Caption: Workflow for the safe handling of Piroxicam-d4.
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Step-by-Step Handling Procedures:
e Receiving and Storage:
o Upon receipt, visually inspect the container for any signs of damage or leakage.

o Store the compound in a tightly sealed container at room temperature in a dry, well-
ventilated area[1]. The storage area should be secure and accessible only to authorized

personnel.
e Preparation and Weighing:

o Always handle Piroxicam-d4 within a certified chemical fume hood to minimize inhalation

exposure[1].
o Before handling, don the appropriate PPE as outlined in the table above.

o When weighing the solid compound, use a microbalance within the fume hood. Handle the

powder carefully to avoid creating dust.
» Solution Preparation:
o Prepare solutions in the fume hood.

o Use a proper glove removal technique to avoid skin contact with the product when
finished[5].

o Wash hands thoroughly after handling[2][5].

Disposal Plan

Proper disposal of Piroxicam-d4 and contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Waste Segregation and Collection:

¢ Solid Waste: Collect unused Piroxicam-d4 powder and any materials heavily contaminated
with the solid (e.g., weighing paper, contaminated gloves) in a dedicated, sealed, and clearly
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labeled hazardous waste container.

» Liquid Waste: Collect solutions containing Piroxicam-d4 in a separate, sealed, and labeled

hazardous waste container.

o Sharps: Any sharps (e.g., needles, pipette tips) contaminated with Piroxicam-d4 should be

disposed of in a designated sharps container.

o Contaminated PPE: Dispose of used gloves and other disposable PPE in a designated

hazardous waste stream.

Disposal Method:

» All waste containing Piroxicam-d4 must be disposed of through an approved hazardous

waste disposal service. Do not dispose of this material down the drain or in regular trash.

Quantitative Data Summary

The following table summarizes key quantitative data for Piroxicam-d4.

Property Value Reference
Molecular Formula C15H9D4N304S [1]
Molecular Weight 335.4 g/mol

Physical State Solid [1]

o Acute Toxicity, Oral (Category
GHS Classification

[1]

3)
Hazard Statement H301: Toxic if swallowed [1112][3]
Storage Temperature Room Temperature [1]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.
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» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

 Ingestion: If swallowed, rinse mouth with water (only if the person is conscious). Do NOT
induce vomiting. Call a physician or poison control center immediately[2].

By adhering to these guidelines, researchers can safely handle Piroxicam-d4, minimizing risks
to themselves and the environment. Always consult the specific Safety Data Sheet (SDS) for
the product you are using for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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